Cas no 1156927-57-9 (N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine)

• Product Name: N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine
• CAS No: 1156927-57-9
• MF: C₁₃H₁₅BrN₂S
• MW: 311.240600824356
• CID: 5320084
• PubChem ID: 43617023
• Update Time: 2025-05-21

N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• F1916-5427
• N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine

• Inchi： 1S/C13H15BrN2S/c1-16(2)12-5-3-11(4-6-12)15-8-13-7-10(14)9-17-13/h3-7,9,15H,8H2,1-2H3
• InChI Key： GGVGQSDAPUEYEJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 310.01393g/mol
• Monoisotopic Mass: 310.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.5Ų

Additional information on N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine

Comprehensive Overview of N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 1156927-57-9)

N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 1156927-57-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromothiophene and dimethylbenzene moieties, exhibits properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of pharmaceutical intermediates and functional materials.

The structural complexity of N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine offers a versatile platform for chemical modifications. The presence of a bromothiophene group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Meanwhile, the dimethylbenzene moiety contributes to the compound's stability and solubility, making it suitable for various experimental conditions. These attributes align with the growing demand for high-performance organic compounds in both academic and industrial settings.

In recent years, the compound has been explored for its potential role in drug discovery and material science. For instance, its structural features resemble those of known pharmacophores, which are essential for designing molecules with specific biological activities. Additionally, the bromothiophene component is often utilized in the development of organic semiconductors, a hot topic in the field of flexible electronics and optoelectronic devices. This dual applicability underscores the compound's relevance in cutting-edge research.

From a synthetic perspective, N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine is typically prepared through multi-step organic reactions, including alkylation and amination processes. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. As such, optimization studies are frequently conducted to enhance the efficiency of its synthesis. This aligns with the broader trend of green chemistry, where researchers aim to minimize waste and improve sustainability in chemical production.

The compound's CAS No. 1156927-57-9 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly important for researchers conducting literature reviews or patent searches, as accurate identification ensures the reproducibility of experimental results. Moreover, the inclusion of long-tail keywords such as "bromothiophene derivatives" and "dimethylbenzene-based amines" in scientific publications can improve the visibility of related studies in search engines and academic platforms.

In the context of user search trends, queries related to "applications of bromothiophene compounds" and "synthesis of dimethylbenzene derivatives" have seen a steady increase. This reflects the growing interest in specialty chemicals and their potential uses. By addressing these topics, this overview aims to provide a comprehensive resource for chemists, material scientists, and industry professionals seeking detailed information on N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine.

Looking ahead, the compound's versatility positions it as a promising candidate for further exploration. Whether in the realm of medicinal chemistry or advanced materials, its unique properties offer numerous opportunities for innovation. As research continues to evolve, N4-[(4-bromothiophen-2-yl)methyl]-N1,N1-dimethylbenzene-1,4-diamine is likely to remain a focal point for scientists aiming to develop novel solutions to contemporary challenges.